Methyl 4-[({[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetyl]amino]benzoate
• InChI: InChI=1S/C20H24N4O4/c1-14-12-18(23-20(21-14)24-10-4-3-5-11-24)28-13-17(25)22-16-8-6-15(7-9-16)19(26)27-2/h6-9,12H,3-5,10-11,13H2,1-2H3,(H,22,25)
• InChI Key: KBQSSHXWYLKWSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCCC2)OCC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H24N4O4
• Molecular Weight: 384.4 g/mol

Description

The compound appears to contain a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products.

Synthesis Analysis

While specific synthesis methods for this compound were not found, one of the components, pinacol boronic esters, are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is not well developed, but there are reports of catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach.

Scientific Research Applications

Herbicide Development

Methyl 4-[({[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetyl)amino]benzoate and its analogues have been extensively studied for their herbicidal activities. The compound KIH-6127, a derivative with significant modifications, demonstrated effective herbicidal activity against Barnyard grass (Echinochloa oryzicola) in paddy rice at various growth stages, including pre-emergence, indicating potential for commercial development as a novel herbicide Tamaru et al., 1997.

Organic Synthesis

The compound has been involved in organic synthesis research, specifically in the synthesis of 2-aminopyrimidinones through a three-component reaction involving benzaldehyde derivatives, methyl cyanoacetate, and guanidinium carbonate. This process also explored the self-assembly and H-bonding in these compounds, revealing insights into their structural and chemical properties Bararjanian et al., 2010.

Pharmacological Research

In pharmacological research, derivatives of Methyl 4-[({[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetyl)amino]benzoate have been synthesized and evaluated for their potential as antineoplastic agents. For instance, flumatinib, an antineoplastic tyrosine kinase inhibitor for treating chronic myelogenous leukemia (CML), was studied to identify its metabolites in CML patients. This research aimed at understanding the main metabolic pathways of flumatinib in humans after oral administration, revealing that flumatinib predominantly undergoes N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis Gong et al., 2010.

Antimicrobial and Insecticidal Potential

Another area of research explored the synthesis of pyrimidine-linked pyrazole heterocyclics by microwave irradiative cyclocondensation, evaluating their insecticidal and antibacterial potential. This study highlighted the relationship between structure and biological activity, providing valuable data for the development of new antimicrobial agents Deohate & Palaspagar, 2020.